t-Boc-Aminooxy-PEG3-bromide t-Boc-Aminooxy-PEG3-bromide t-Boc-Aminooxy-PEG3-bromide is a crosslinker containing a t-Boc-aminooxy group and a bromide group. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. Aminooxy PEGs may be useful in bioconjugation experiments.
Brand Name: Vulcanchem
CAS No.: 918132-15-7
VCID: VC0544656
InChI: InChI=1S/C13H26BrNO6/c1-13(2,3)21-12(16)15-20-11-10-19-9-8-18-7-6-17-5-4-14/h4-11H2,1-3H3,(H,15,16)
SMILES: CC(C)(C)OC(=O)NOCCOCCOCCOCCBr
Molecular Formula: C13H26BrNO6
Molecular Weight: 372.26

t-Boc-Aminooxy-PEG3-bromide

CAS No.: 918132-15-7

Cat. No.: VC0544656

Molecular Formula: C13H26BrNO6

Molecular Weight: 372.26

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

t-Boc-Aminooxy-PEG3-bromide - 918132-15-7

Specification

Description t-Boc-Aminooxy-PEG3-bromide is a crosslinker containing a t-Boc-aminooxy group and a bromide group. The bromide (Br) is a very good leaving group for nucleophilic substitution reactions. Aminooxy PEGs may be useful in bioconjugation experiments.
CAS No. 918132-15-7
Molecular Formula C13H26BrNO6
Molecular Weight 372.26
IUPAC Name tert-butyl N-[2-[2-[2-(2-bromoethoxy)ethoxy]ethoxy]ethoxy]carbamate
Standard InChI InChI=1S/C13H26BrNO6/c1-13(2,3)21-12(16)15-20-11-10-19-9-8-18-7-6-17-5-4-14/h4-11H2,1-3H3,(H,15,16)
Standard InChI Key BWEZLXYPVZNLFJ-UHFFFAOYSA-N
SMILES CC(C)(C)OC(=O)NOCCOCCOCCOCCBr
Appearance Solid powder

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